Cas no 184101-44-8 (Dehydroniranin A)

• Product Name: Dehydroniranin A
• CAS No: 184101-44-8
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 6643984
• PubChem ID: 10727036
• Update Time: 2024-03-02

Dehydroniranin A Chemical and Physical Properties

Names and Identifiers

• 184101-44-8
• CHEMBL508469
• Carbamothioic acid, methyl(2-phenylethenyl)-, S-methyl ester, (E)-
• DEHYDRONIRANIN A
• DTXSID901165723
• Dehydroniranin A

• Inchi： 1S/C11H13NOS/c1-12(11(13)14-2)9-8-10-6-4-3-5-7-10/h3-9H,1-2H3/b9-8+
• InChI Key： RETURNBTBXSONZ-CMDGGOBGSA-N
• SMILES： S(C)C(N(C)/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes